Cas no 869068-17-7 (2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide)

• Product Name: 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• CAS No: 869068-17-7
• MF: C₁₃H₁₅N₅O₂S
• MW: 305.355500459671
• CID: 6130782
• PubChem ID: 7196731
• Update Time: 2025-07-23

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide
• Acetamide, 2-[(4-amino-4,5-dihydro-5-oxo-1,2,4-triazin-3-yl)thio]-N-(2,4-dimethylphenyl)-
• SR-01000016968-1
• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• 2-[(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-dimethylphenyl)acetamide
• F1847-0142
• SR-01000016968
• 869068-17-7
• AKOS003045892
• 2-((4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)-N-(2,4-dimethylphenyl)acetamide

• Inchi： 1S/C13H15N5O2S/c1-8-3-4-10(9(2)5-8)16-11(19)7-21-13-17-15-6-12(20)18(13)14/h3-6H,7,14H2,1-2H3,(H,16,19)
• InChI Key： WHPBBPTVHREUPC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1N(N)C(=O)C=NN=1

Computed Properties

• Exact Mass: 305.09464591g/mol
• Monoisotopic Mass: 305.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 13.11±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide

Introduction to 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide (CAS No. 869068-17-7)

2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 869068-17-7, belongs to the class of triazinylidine derivatives and exhibits a distinct sulfanylacetylamide moiety. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The sulfanyl-N-(2,4-dimethylphenyl)acetamide moiety in the compound's name highlights its aromatic nature and the presence of a sulfanyl group, which is known to participate in various hydrogen bonding interactions. These interactions are crucial for the compound's ability to bind to biological receptors and modulate their activity. Additionally, the 4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl segment of the molecule suggests a heterocyclic framework that is commonly found in bioactive compounds. Heterocyclic structures are widely recognized for their role in pharmaceuticals due to their stability and ability to engage with biological systems in multiple ways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide with greater accuracy. These studies have suggested that the compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary virtual screening studies have indicated that this molecule could interact with enzymes such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases.

The 2,4-dimethylphenyl group in the compound's structure adds another layer of complexity and potential functionality. Aromatic rings with substituents like dimethyl groups are often found in bioactive molecules due to their ability to enhance binding affinity and selectivity. The presence of these groups can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets. Moreover, the triazinone core is a well-known scaffold in medicinal chemistry, with several FDA-approved drugs featuring similar structures. This suggests that 869068-17-7 may inherit some of the pharmacological characteristics observed in these approved drugs.

In vitro studies have begun to explore the biological activity of 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide, focusing on its potential effects on cellular pathways relevant to human health. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines. The sulfanyl group has been identified as a critical component for these effects, likely due to its ability to disrupt protein-protein interactions or alter enzyme conformational states. Further research is needed to fully elucidate the mechanisms by which this compound exerts its biological effects.

The synthesis of 869068-17-7 presents an interesting challenge for organic chemists due to its complex structure. The triazinylidine ring requires precise control during synthesis to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed reactions and asymmetric synthesis have been explored to optimize the production process. These techniques not only improve efficiency but also enhance the scalability of producing this compound for research purposes.

As interest in novel therapeutic agents grows, compounds like 2-(4-amino-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanyl-N-(2,4-dimethylphenyl)acetamide are being evaluated for their potential applications beyond traditional pharmaceuticals. For example, researchers are investigating whether this molecule could be repurposed for use in agrochemicals or as a lead compound for developing new materials with specific biochemical properties. The versatility of its structure makes it an attractive candidate for interdisciplinary research.

The future direction of research on 869068-17-7 will likely involve more comprehensive pharmacological profiling and clinical trials if initial results continue to show promise. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible therapeutic benefits. Additionally，the development of new analytical techniques will aid in characterizing this compound's behavior both in vitro and in vivo，ensuring accurate data interpretation.

In conclusion，the organic compound 2-(4-amino--5--oxo--45--dihydro--12--triazin--3--yl)--sulfanyl--N--(24--dimethylphenyl)acetamide (CAS No．869068--17--7) represents a significant advancement in pharmaceutical chemistry．Its unique structural features，combined with promising preliminary biological activity，make it a valuable subject for further study．As research continues，this compound has the potential to contribute novel insights into disease mechanisms and provide new therapeutic strategies for patients worldwide．